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Compound of Interest

1-(2-
Compound Name:

Diisopropylaminoethyl)piperazine

cat. No.: B1273169

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 1-(2-Diisopropylaminoethyl)piperazine. The information is intended to guide laboratory

personnel in minimizing risks and employing this chemical reagent effectively in research and
development settings.

Chemical and Physical Properties

1-(2-Diisopropylaminoethyl)piperazine is a substituted piperazine derivative. Its chemical
structure and properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1273169?utm_src=pdf-interest
https://www.benchchem.com/product/b1273169?utm_src=pdf-body
https://www.benchchem.com/product/b1273169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Property Value Reference

N-(2-piperazin-1-ylethyl)-N-
IUPAC Name (e-pp g y)_ [1]
propan-2-ylpropan-2-amine

1-(2-Diisopropylamino-ethyl)-

Synonyms piperazine, diisopropyl-(2- [1]
piperazin-1-yl-ethyl)-amine

CAS Number 59955-93-0 [1]

Molecular Formula C12H27Ns [1]

Molecular Weight 213.36 g/mol [1]

Physical Form Solid

XLogP3 1.2 [1]

Hazard Identification and Safety Precautions

1-(2-Diisopropylaminoethyl)piperazine is classified as a hazardous substance. All personnel
handling this compound must be familiar with its potential hazards and adhere to strict safety
protocols.

~HS | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation
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Data sourced from PubChem CID 2736173.[1]

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment must be worn when handling 1-(2-
Diisopropylaminoethyl)piperazine.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

] Laboratory coat, and in cases of potential
Body Protection ] ] ]
splashing, a chemical-resistant apron.

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ]
a NIOSH-approved respirator with an

appropriate cartridge is necessary.

Safe Handling and Storage

» Handling: Avoid direct contact with the skin, eyes, and clothing. Do not inhale dust or vapors.
All handling should be performed in a chemical fume hood. Wash hands thoroughly after
handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures
Spill Response

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.
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o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

e Clean the spill area with a suitable solvent, followed by soap and water.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Application Notes

1-(2-Diisopropylaminoethyl)piperazine serves as a versatile building block in organic
synthesis and medicinal chemistry. The piperazine moiety is a common scaffold in many
biologically active compounds due to its ability to improve the pharmacokinetic properties of
drug candidates.

e Pharmaceutical Synthesis: This compound is a key intermediate in the synthesis of various
pharmaceutical agents, particularly those targeting the central nervous system. Piperazine
derivatives have been investigated for their potential as antipsychotics, antidepressants, and
neuroprotective agents.

o Organic Synthesis: The secondary amine in the piperazine ring can be functionalized
through reactions such as N-alkylation and N-acylation, allowing for the introduction of
diverse substituents to create libraries of compounds for drug discovery and other
applications.
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o Carbon Capture: Aqueous solutions of piperazine derivatives, including this compound, have
been explored for their potential in carbon capture technologies due to their ability to absorb
COa.

Experimental Protocols

The following protocols are representative examples of how 1-(2-
Diisopropylaminoethyl)piperazine can be used in a laboratory setting. Researchers should
adapt these protocols to their specific experimental needs and always perform a thorough risk
assessment before starting any new procedure.

Representative Protocol: N-Alkylation of 1-(2-
Diisopropylaminoethyl)piperazine
This protocol describes a general procedure for the N-alkylation of 1-(2-

Diisopropylaminoethyl)piperazine with an alkyl halide.

Materials:

1-(2-Diisopropylaminoethyl)piperazine

o Alkyl halide (e.g., benzyl bromide)

e Anhydrous potassium carbonate (K2COs)

e Anhydrous acetonitrile (CHsCN)

e Dichloromethane (CH2Cl2)

o Saturated aqueous sodium bicarbonate solution (NaHCO3)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

¢ Round-bottom flask

e Magnetic stirrer and stir bar
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o Reflux condenser

e Heating mantle

o Separatory funnel

 Rotary evaporator

e Thin-layer chromatography (TLC) supplies

« Silica gel for column chromatography

Procedure:

e To a dry round-bottom flask, add 1-(2-Diisopropylaminoethyl)piperazine (1.0 eq) and
anhydrous potassium carbonate (2.0 eq).

o Add anhydrous acetonitrile to the flask to create a stirrable suspension.

o Slowly add the alkyl halide (1.1 eq) to the reaction mixture at room temperature.

e Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and monitor the
progress of the reaction using TLC.

e Once the reaction is complete (as indicated by the disappearance of the starting material),
cool the mixture to room temperature.

« Filter the solid potassium carbonate and wash it with a small amount of acetonitrile.

o Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

» Wash the organic layer with a saturated aqueous sodium bicarbonate solution, followed by
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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 Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of methanol in dichloromethane) to obtain the pure N-alkylated
product.

Visualizations
Experimental Workflow for N-Alkylation

Click to download full resolution via product page

Caption: Workflow for the N-alkylation of 1-(2-Diisopropylaminoethyl)piperazine.

Potential Signaling Pathway Involvement

While direct evidence for the specific signaling pathways modulated by 1-(2-
Diisopropylaminoethyl)piperazine is limited, many piperazine derivatives are known to
interact with G-protein coupled receptors (GPCRS) such as dopamine and serotonin receptors.
The following diagram illustrates a generalized GPCR signaling cascade that could be a
potential area of investigation for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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